Cas no 1184275-80-6 (Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate)

Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate is a specialized chemical intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure combines a 2-chloropyridine moiety with a fluorinated benzoate ester, offering reactivity at multiple sites for further functionalization. The presence of both chloro and fluoro substituents enhances its utility in cross-coupling reactions and nucleophilic substitutions. The ester group provides a handle for hydrolysis or transesterification, while the amide linkage contributes to stability under various conditions. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. High purity and consistent quality ensure reliable performance in synthetic applications.
Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate structure
1184275-80-6 structure
Product Name:Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate
CAS No:1184275-80-6
MF:C14H10ClFN2O3
MW:308.692205905914
CID:5681050
PubChem ID:51117771
Update Time:2025-10-05

Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Z453889230
    • methyl 2-[(2-chloropyridine-4-carbonyl)amino]-4-fluorobenzoate
    • AKOS010003827
    • EN300-26593275
    • methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate
    • 1184275-80-6
    • Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate
    • Inchi: 1S/C14H10ClFN2O3/c1-21-14(20)10-3-2-9(16)7-11(10)18-13(19)8-4-5-17-12(15)6-8/h2-7H,1H3,(H,18,19)
    • InChI Key: QCVVNKRLZWLILU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)C(NC1C=C(C=CC=1C(=O)OC)F)=O

Computed Properties

  • Exact Mass: 308.0363980g/mol
  • Monoisotopic Mass: 308.0363980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 68.3Ų

Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate Pricemore >>

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Additional information on Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate

Comprehensive Guide to Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate (CAS No. 1184275-80-6): Properties, Applications, and Market Insights

Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate (CAS No. 1184275-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a chloropyridine moiety with a fluorobenzoate ester, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate uses" and "CAS 1184275-80-6 suppliers," highlighting its relevance in modern chemical applications.

The molecular formula of Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate is C14H10ClFN2O3, with a molecular weight of approximately 308.69 g/mol. Its structure features a 2-chloropyridine-4-carboxamide group linked to a 4-fluorobenzoate ester, which contributes to its versatility in synthetic chemistry. The presence of both chlorine and fluorine atoms enhances its reactivity, making it a valuable building block for designing novel compounds. Recent trends in "heterocyclic compound synthesis" and "fluorinated intermediates" have further amplified interest in this chemical.

One of the primary applications of Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate is in the development of pharmaceutical agents. Its structural motifs are commonly found in drugs targeting central nervous system (CNS) disorders and infectious diseases. For instance, the chloropyridine segment is often utilized in kinase inhibitors, while the fluorobenzoate moiety improves metabolic stability. Searches like "pharmaceutical intermediates for drug discovery" and "CNS drug synthesis" reflect the growing demand for such compounds in the healthcare sector.

In agrochemical research, Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate is explored for its potential in creating next-generation pesticides and herbicides. The compound's ability to act as a precursor for pyridine-based agrochemicals aligns with the industry's shift toward environmentally friendly solutions. Queries such as "sustainable pesticide development" and "chloropyridine derivatives in agriculture" underscore its significance in this field.

The synthesis of Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate typically involves multi-step organic reactions, including amidation and esterification processes. Optimizing these procedures for higher yields and purity is a key focus for manufacturers. Researchers often look for "efficient synthesis of fluorobenzoate derivatives" and "scale-up strategies for heterocyclic compounds," indicating the technical challenges associated with its production.

From a market perspective, the demand for Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate is driven by its applications in high-value industries. Suppliers and distributors emphasize quality control, regulatory compliance, and competitive pricing to cater to global clients. Keywords like "CAS 1184275-80-6 price" and "reliable chemical suppliers" are frequently used in procurement searches, reflecting the commercial dynamics of this niche market.

In conclusion, Methyl 2-(2-chloropyridine-4-amido)-4-fluorobenzoate (CAS No. 1184275-80-6) is a pivotal compound in pharmaceutical and agrochemical innovation. Its unique properties and wide-ranging applications make it a subject of ongoing research and industrial interest. By addressing common search queries and aligning with current trends, this guide aims to provide a thorough and accessible resource for professionals navigating the complexities of this chemical.

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